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Compound of Interest

Compound Name: 3,3-Dimethylacryloyl chloride
CAS No.: 3350-78-5
Cat. No.: B1584248

Get Quote

Synonyms: Senecioyl chloride, 3-Methyl-2-butenoyl chloride CAS: 3350-78-5 | Formula:
CsH7CIO | MW: 118.56 g/mol

Executive Summary

3,3-Dimethylacryloyl chloride is a critical electrophilic acylating agent used primarily to
introduce the dimethylacryloyl moiety (senecioyl group) into complex alkaloids, terpenes, and
pharmaceutical intermediates. Its structural integrity is defined by the conjugated enone
system, which imparts specific reactivity profiles distinguishable by spectroscopic analysis. This
guide provides the definitive spectroscopic signatures (NMR, IR, MS) required to validate
identity and purity during synthesis.

Safety & Handling Protocols

Hazard Class: Corrosive (Skin/Eye Damage), Lachrymator. Reactivity: Violently hydrolyzes in
water to release HCI and 3,3-dimethylacrylic acid.

» Storage: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C.
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e Quenching: Residual acid chloride must be quenched by slow addition to a stirred mixture of
saturated sodium bicarbonate and ice.

» Solvent Compatibility: Compatible with CH2Cl2, CHCls, THF (anhydrous), and Toluene. Avoid
protic solvents (MeOH, EtOH, Water).

Synthesis & Purification Workflow

The standard preparation involves the chlorination of 3,3-dimethylacrylic acid using thionyl
chloride (

).
Experimental Protocol

e Setup: Flame-dried round-bottom flask equipped with a reflux condenser and an inert gas
inlet (

).

» Reaction: Charge flask with 3,3-dimethylacrylic acid (1.0 equiv). Add thionyl chloride (1.5
equiv) dropwise at 0°C.

o Reflux: Heat the mixture to reflux (approx. 80°C) for 2—3 hours until gas evolution (

) ceases.

e Purification:
o Remove excess

via rotary evaporation.

o Critical Step: Distill the residue under reduced pressure (vacuum distillation).
o Boiling Point: 145-147°C (at 760 mmHg); ~55-60°C (at 15 mmHg).

 Yield: Expect 85-95% as a clear to pale yellow liquid.
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Spectroscopic Data (The Core)
A. Infrared Spectroscopy (FT-IR)

The IR spectrum is dominated by the carbonyl stretch. The conjugation with the alkene lowers
the frequency slightly compared to saturated acid chlorides, but it remains distinctively high.

Wavenumber (
Functional Group Diagnostic Feature

)

Primary ID. Strong, sharp
C=0 Stretch 1770 -1785 band. (Higher than ester/acid,
lower than saturated R-COCI).

Medium intensity. Conjugated

C=C Stretch 1625 — 1640

alkene.

Weak/Medium. Methyl C-H
C-H Stretch 2920 — 2980

stretches.

Weak. Fingerprint region
C-CI Stretch ~750 — 800

confirmation.

QC Note: The presence of a broad band at 2500—-3300 cm ~ indicates hydrolysis to the

carboxylic acid (impurity).

B. Nuclear Magnetic Resonance (NMR)

Data reported in

. The molecule exhibits distinct allylic coupling, often appearing as fine splitting rather than
clean singlets.
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'H NMR (400 MHz,

)
Shift ( L . Structural
Multiplicity Integral Assighment S
ontex
» Ppm)
Vinylic proton.
Septet (or broad )
6.05-6.15 ) 1H =CH-COCI Deshielded by
s
COCI.
Doublet ( Methyl trans to
2.18-2.22 3H -CHs (trans)
Hz) carbonyl.
Doublet ( ) Methyl cis to
1.98-2.02 3H -CHs (cis)
Hz) carbonyl.

Note: The two methyl groups are non-equivalent due to the restricted rotation of the C=C

double bond. The "trans" methyl (relative to the carbonyl) typically resonates slightly downfield.

13C NMR (100 MHz,
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Shift (

Assignment
» Ppm)
166.5 C=0 (Carbonyl). Distinctive for conjugated acid

' chloride.

C=C (Quaternary,
162.0

-carbon).

C=C (Methine,
118.5

-carbon).
27.5 -CHs (Methyl A).
21.0 -CHs (Methyl B).

C. Mass Spectrometry (EI-MS)

lonization Mode: Electron Impact (70 eV).

. Fragment .
m/z Intensity . Mechanism
Assignment
Molecular lon. Shows
3:1 ratio characteristic
118 /120 Weak [M]+ of Chlorine (
).
Acylium lon formation
83 100% (Base) [M-CI* (Resonance
stabilized).
) Loss of CO from m/z
55 High [CaH7]* ]
83. Isobutenyl cation.
) Propargyl cation
39 Medium [CsHs]+
(rearrangement).
© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584248?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quality Control & Logic Workflow

The following diagram illustrates the decision matrix for validating the synthesized compound
before use in downstream applications.

Crude Product
(Post-Distillation)

Step 1: FT-IR Analysis

Band @ ~1775 cm~! present?
No broad -OH band?

Yes No (OH present)

FAIL: Hydrolyzed

Step 2: 1H NMR (CDCI3) (Contains Acid)

VinylH @ 6.1 ppm?
Integral Ratio 1:3:3?

No Yes

FAIL: Impure
(Re-distill)

PASS: Release for Synthesis

Click to download full resolution via product page

Figure 1: Analytical decision tree for validating 3,3-Dimethylacryloyl chloride purity.
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» To cite this document: BenchChem. [Structural Elucidation and Analytical Profiling of 3,3-
Dimethylacryloyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584248/docs#structural-elucidation-and-analytical-
profiling-of-3-3-dimethylacryloyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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